chlorambucil-arachidonic acid conjugate
chlorambucil-arachidonic acid conjugate
Brand Name:
Vulcanchem
CAS No.:
130676-89-0
VCID:
VC0163459
InChI:
InChI=1S/C36H53Cl2NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-35(40)42-31-32-43-36(41)22-19-20-33-23-25-34(26-24-33)39(29-27-37)30-28-38/h6-7,9-10,12-13,15-16,23-26H,2-5,8,11,14,17-22,27-32H2,1H3/b7-6-,10-9-,13-12-,16-15-
SMILES:
CCCCCC=CCC=CCC=CCC=CCCCC(=O)OCCOC(=O)CCCC1=CC=C(C=C1)N(CCCl)CCCl
Molecular Formula:
C36H53Cl2NO4
Molecular Weight:
634.7 g/mol
chlorambucil-arachidonic acid conjugate
CAS No.: 130676-89-0
Main Products
VCID: VC0163459
Molecular Formula: C36H53Cl2NO4
Molecular Weight: 634.7 g/mol
| CAS No. | 130676-89-0 |
|---|---|
| Product Name | chlorambucil-arachidonic acid conjugate |
| Molecular Formula | C36H53Cl2NO4 |
| Molecular Weight | 634.7 g/mol |
| IUPAC Name | 2-[4-[4-[bis(2-chloroethyl)amino]phenyl]butanoyloxy]ethyl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate |
| Standard InChI | InChI=1S/C36H53Cl2NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-35(40)42-31-32-43-36(41)22-19-20-33-23-25-34(26-24-33)39(29-27-37)30-28-38/h6-7,9-10,12-13,15-16,23-26H,2-5,8,11,14,17-22,27-32H2,1H3/b7-6-,10-9-,13-12-,16-15- |
| Standard InChIKey | VUFNLQXQSDUXKB-DOFZRALJSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)OCCOC(=O)CCCC1=CC=C(C=C1)N(CCCl)CCCl |
| SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)OCCOC(=O)CCCC1=CC=C(C=C1)N(CCCl)CCCl |
| Canonical SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)OCCOC(=O)CCCC1=CC=C(C=C1)N(CCCl)CCCl |
| Synonyms | CAAC chlorambucil-arachidonic acid conjugate |
| PubChem Compound | 6436397 |
| Last Modified | Nov 11 2021 |
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